Cas no 114969-62-9 (4-Pyrimidinecarbonitrile, 5-phenyl-)

• Product Name: 4-Pyrimidinecarbonitrile, 5-phenyl-
• CAS No: 114969-62-9
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 3638076
• Update Time: 2025-04-19

4-Pyrimidinecarbonitrile, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile, 5-phenyl-
• 4-Cyano-5-phenylpyrimidine

• Inchi： 1S/C11H7N3/c12-6-11-10(7-13-8-14-11)9-4-2-1-3-5-9/h1-5,7-8H
• InChI Key： KYFAUDXPPYDICN-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC=CC=C2)C(C#N)=N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 392.6±35.0 °C(Predicted)
• pka: -2.41±0.16(Predicted)